Cas no 108447-67-2 (3-Methoxy-N-Methyl-benzenepropanaMine)

3-Methoxy-N-Methyl-benzenepropanaMine structure

108447-67-2 structure

Product Name:3-Methoxy-N-Methyl-benzenepropanaMine

CAS No:108447-67-2

MF:C₁₁H₁₇NO

MW:179.258783102036

CID:858461

Update Time:2026-04-29

3-Methoxy-N-Methyl-benzenepropanaMine Chemical and Physical Properties

Names and Identifiers

- 3-Methoxy-N-Methyl-benzenepropanaMine
- 3-(3-methoxyphenyl)-N-methylpropan-1-amine
- Inchi： InChI=1S/C11H17NO/c1-12-8-4-6-10-5-3-7-11(9-10)13-2/h3,5,7,9,12H,4,6,8H2,1-2H3
- InChI Key： SQLXQPGYVGSFQK-UHFFFAOYSA-N
- SMILES： CNCCCC1=CC(=CC=C1)OC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 5

3-Methoxy-N-Methyl-benzenepropanaMine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Aaron	AR009U6X-5g	3-METHOXY-N-METHYL-BENZENEPROPANAMINE	108447-67-2	97%	5g	$1132.00	2025-02-11
Aaron	AR009U6X-250mg	3-METHOXY-N-METHYL-BENZENEPROPANAMINE	108447-67-2	97%	250mg	$149.00	2025-02-11
Aaron	AR009U6X-1g	3-METHOXY-N-METHYL-BENZENEPROPANAMINE	108447-67-2	97%	1g	$353.00	2025-02-11
1PlusChem	1P009TYL-250mg	3-Methoxy-N-Methyl-benzenepropanaMine	108447-67-2	97%	250mg	$138.00	2023-12-26
1PlusChem	1P009TYL-1g	3-Methoxy-N-Methyl-benzenepropanaMine	108447-67-2	97%	1g	$306.00	2023-12-26
A2B Chem LLC	AE57933-50mg	3-Methoxy-N-Methyl-benzenepropanaMine	108447-67-2	95%	50mg	$141.00	2024-04-20
A2B Chem LLC	AE57933-100mg	3-Methoxy-N-Methyl-benzenepropanaMine	108447-67-2	95%	100mg	$191.00	2024-04-20
A2B Chem LLC	AE57933-250mg	3-Methoxy-N-Methyl-benzenepropanaMine	108447-67-2	95%	250mg	$258.00	2024-04-20
A2B Chem LLC	AE57933-500mg	3-Methoxy-N-Methyl-benzenepropanaMine	108447-67-2	95%	500mg	$386.00	2024-04-20
A2B Chem LLC	AE57933-1g	3-Methoxy-N-Methyl-benzenepropanaMine	108447-67-2	95%	1g	$485.00	2024-04-20

3-Methoxy-N-Methyl-benzenepropanaMine Related Literature

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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
2. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
3. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
4. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
5. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

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